Cas no 2229617-84-7 (methyl 4-(2-methylbut-3-yn-2-yl)benzoate)

• Product Name: methyl 4-(2-methylbut-3-yn-2-yl)benzoate
• CAS No: 2229617-84-7
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6363853
• PubChem ID: 165674232
• Update Time: 2025-06-28

methyl 4-(2-methylbut-3-yn-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-methylbut-3-yn-2-yl)benzoate
• 2229617-84-7
• EN300-1820452

• Inchi： 1S/C13H14O2/c1-5-13(2,3)11-8-6-10(7-9-11)12(14)15-4/h1,6-9H,2-4H3
• InChI Key： DQRORGDARLVJTN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 4-(2-methylbut-3-yn-2-yl)benzoate

Methyl 4-(2-Methylbut-3-yn-2-yl)benzoate (CAS No. 2229617-84-7): An Overview

Methyl 4-(2-methylbut-3-yn-2-yl)benzoate (CAS No. 2229617-84-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional group and a substituted aromatic ring, which contribute to its distinct chemical properties and reactivity.

The molecular formula of methyl 4-(2-methylbut-3-yn-2-yl)benzoate is C₁₃H₁₄O₂, and its molecular weight is approximately 198.25 g/mol. The compound features a benzene ring substituted with a 2-methylbut-3-yn-2-yl group at the para position, and an ester group attached to the methyl group. This structural arrangement provides the compound with a combination of aromatic stability and functional group reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have explored the potential of methyl 4-(2-methylbut-3-yn-2-yl)benzoate in the development of new pharmaceuticals. One notable application is in the synthesis of bioactive molecules with potential therapeutic effects. For instance, researchers have utilized this compound as a building block in the synthesis of novel anti-inflammatory agents. The unique substituents on the benzene ring and the presence of the ester group allow for the introduction of additional functional groups that can enhance the biological activity of the final product.

In addition to its pharmaceutical applications, methyl 4-(2-methylbut-3-yn-2-yl)benzoate has shown promise in materials science. The compound's aromatic structure and reactive functional groups make it suitable for use in the synthesis of polymers and other advanced materials. Studies have demonstrated that derivatives of this compound can be incorporated into polymer chains to improve their mechanical properties, thermal stability, and chemical resistance. These properties are crucial for applications in areas such as electronics, coatings, and composites.

The synthetic route to methyl 4-(2-methylbut-3-yn-2-yl)benzoate involves several well-established organic reactions. Typically, the synthesis begins with the reaction of 4-bromobenzoic acid with methanol to form methyl 4-bromobenzoate. This intermediate is then subjected to a cross-coupling reaction with 2-methylbut-3-yne using a palladium catalyst to introduce the desired substituent on the benzene ring. The final step involves deprotection or further functionalization to obtain the target compound.

The physical properties of methyl 4-(2-methylbut-3-yn-2-yl)benzoate include a melting point of around 50°C and a boiling point of approximately 150°C at reduced pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various laboratory and industrial processes.

Safety considerations are an important aspect when handling methyl 4-(2-methylbut-3-yn-2-yl)benzoate. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, methyl 4-(2-methylbut-3-yn-2-y l)benzoate (CAS No. 2229617-84-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.